Cas no 849035-63-8 (2,4-Dimethyl-5-(methylsulfonyl)aniline)

• Product Name: 2,4-Dimethyl-5-(methylsulfonyl)aniline
• CAS No: 849035-63-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 716623
• PubChem ID: 2761053
• Update Time: 2025-10-25

2,4-Dimethyl-5-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-(methylsulfonyl)aniline
• Benzenamine,2,4-dimethyl-5-(methylsulfonyl)-
• CS-0212533
• 849035-63-8
• 5-methanesulfonyl-2,4-dimethylaniline
• MFCD04037922
• PS-5949
• 2,4-dimethyl-5-(methylsulphonyl)aniline
• DTXSID40375507
• DB-019980
• benzenamine, 2,4-dimethyl-5-(methylsulfonyl)-
• H10584
• SCHEMBL14734848
• 2,4-dimethyl-5-methylsulfonylaniline
• AKOS006344965

• MDL： MFCD04037922
• Inchi： 1S/C9H13NO2S/c1-6-4-7(2)9(5-8(6)10)13(3,11)12/h4-5H,10H2,1-3H3
• InChI Key： RPXUEHXANDRWAI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(C)=CC=1C)N)(=O)=O

Computed Properties

• Exact Mass: 199.067
• Monoisotopic Mass: 199.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.2
• Boiling Point: 404°C at 760 mmHg
• Flash Point: 198.1°C
• Refractive Index: 1.552

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2,4-Dimethyl-5-(methylsulfonyl)aniline

Comprehensive Overview of 2,4-Dimethyl-5-(methylsulfonyl)aniline (CAS No. 849035-63-8): Properties, Applications, and Industry Insights

2,4-Dimethyl-5-(methylsulfonyl)aniline (CAS No. 849035-63-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an aniline core with methylsulfonyl and dimethyl substitutions, offering versatile reactivity. As industries seek high-performance intermediates for drug synthesis and crop protection formulations, this compound has emerged as a key building block in modern organic chemistry.

Recent studies highlight the growing demand for sulfone-containing compounds like 2,4-Dimethyl-5-(methylsulfonyl)aniline in small-molecule drug development. The methylsulfonyl group enhances metabolic stability—a critical factor addressed in AI-driven drug discovery platforms. Pharmaceutical researchers frequently search for "CAS 849035-63-8 solubility" or "methylsulfonyl aniline derivatives," reflecting interest in its physicochemical properties for formulation optimization.

In agrochemical applications, the compound's electron-withdrawing sulfonyl moiety contributes to the design of next-generation pesticides with improved environmental profiles. Patent analyses reveal its utility in creating low-persistent crop protection agents—a response to the "green chemistry" trend dominating 2024 industry discussions. The 2,4-dimethyl substitution pattern further enables selective interactions with biological targets, making it valuable for precision agriculture solutions.

Synthetic approaches to 849035-63-8 typically involve selective sulfonylation of pre-functionalized aniline precursors. Advanced methods employing flow chemistry techniques have improved yield and purity—topics frequently queried in process chemistry forums. The compound's crystalline form (melting point 112-114°C) and moderate logP value (~2.3) make it suitable for high-throughput screening applications, addressing common search queries about "aniline sulfone handling."

Regulatory considerations for 2,4-Dimethyl-5-(methylsulfonyl)aniline emphasize its classification as a non-hazardous intermediate under standard handling conditions. Safety data sheets highlight its stability under GMP manufacturing environments—a crucial factor for pharmaceutical clients searching for "REACH-compliant aromatic amines." The compound's low ecotoxicity profile also aligns with OECD guidelines for chemical sustainability.

Emerging research explores the compound's potential in material science, particularly as a monomer for high-temperature polymers. Its thermal stability (decomposition >250°C) and electron-deficient aromatic system show promise for advanced electronic materials—an area generating increased search volume for "sulfone-based conductive polymers." This multidisciplinary applicability positions CAS 849035-63-8 as a future-focused chemical entity.

Analytical characterization of 2,4-Dimethyl-5-(methylsulfonyl)aniline typically employs HPLC-MS and NMR spectroscopy, with particular attention to the proton environment adjacent to the sulfonyl group. Recent publications detail novel chromatographic methods for detecting trace impurities—information highly sought after in quality control discussions. The compound's distinct UV absorption maxima at 274 nm facilitates process monitoring during scale-up.

Market intelligence indicates steady growth in custom synthesis requests for this compound, particularly from contract research organizations (CROs). The 849035-63-8 segment benefits from broader trends in heterocyclic compound demand, with suppliers reporting increased inquiries about "multigram quantities" and "GMP-grade aniline derivatives." Strategic partnerships across the chemical supply chain are developing specialized distribution protocols to meet these needs.

Future developments may explore catalytic asymmetric derivatization of this scaffold for chiral auxiliaries in medicinal chemistry. Computational models predict favorable molecular docking characteristics when the methylsulfonyl-aniline moiety is incorporated into kinase inhibitor frameworks—an active area in oncological research. These applications align with increasing search trends for "targeted therapy intermediates" and "structure-activity relationship studies."